Cas no 2229376-17-2 (4-bromo-3-(3-chloroprop-1-en-2-yl)phenol)

• Product Name: 4-bromo-3-(3-chloroprop-1-en-2-yl)phenol
• CAS No: 2229376-17-2
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 5911337
• PubChem ID: 165649299
• Update Time: 2025-06-13

4-bromo-3-(3-chloroprop-1-en-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(3-chloroprop-1-en-2-yl)phenol
• 2229376-17-2
• EN300-1904461
• Phenol, 4-bromo-3-[1-(chloromethyl)ethenyl]-

• Inchi： 1S/C9H8BrClO/c1-6(5-11)8-4-7(12)2-3-9(8)10/h2-4,12H,1,5H2
• InChI Key： QXFXCRRHHMXRLW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C(C(CCl)=C)=C1

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-bromo-3-(3-chloroprop-1-en-2-yl)phenol

Comprehensive Overview of 4-bromo-3-(3-chloroprop-1-en-2-yl)phenol (CAS No. 2229376-17-2)

4-bromo-3-(3-chloroprop-1-en-2-yl)phenol (CAS No. 2229376-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and chlorinated phenolic derivative exhibits unique structural properties, making it a valuable intermediate in synthetic chemistry. The compound's molecular framework combines a phenol ring with bromo and chloropropenyl substituents, which contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for halogenated phenolic compounds like 4-bromo-3-(3-chloroprop-1-en-2-yl)phenol has surged due to their role in developing novel antimicrobial agents and plant protection products. Researchers are particularly interested in its structure-activity relationship (SAR), as the bromo and chloro groups enhance electron-withdrawing effects, influencing binding affinity in biological systems. This aligns with current trends in green chemistry, where optimizing halogenated intermediates reduces environmental impact while maintaining efficacy.

The synthesis of CAS No. 2229376-17-2 typically involves electrophilic aromatic substitution and allylic halogenation, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity verification, a key concern for industries prioritizing high-purity intermediates. Users frequently search for "synthesis optimization of halogenated phenols" or "applications of bromo-chloro phenolic derivatives," reflecting the compound's relevance in R&D.

From an industrial perspective, 4-bromo-3-(3-chloroprop-1-en-2-yl)phenol is explored for its potential in polymer stabilization and specialty coatings, where its halogenated structure may improve UV resistance. This connects to the growing market for advanced material additives, a hotspot in sustainability discussions. Notably, the compound's logP and solubility profiles are often queried in databases, indicating its pharmacokinetic importance in drug formulation.

Regulatory compliance for CAS No. 2229376-17-2 adheres to global chemical inventories like REACH and TSCA, with safety data sheets emphasizing proper handling under standard laboratory protocols. The absence of toxicity alerts in major databases has facilitated its adoption in controlled research environments. Searches for "safe handling of halogenated aromatics" or "phenolic compound stability" underscore user interest in practical deployment.

Future directions for this compound include its integration into bioconjugation strategies and targeted drug delivery systems, leveraging its reactive sites for linker attachment. As AI-driven molecular design gains traction, 2229376-17-2 is increasingly modeled for fragment-based drug discovery, addressing queries like "halogen bonding in medicinal chemistry." Its versatility ensures continued relevance across interdisciplinary applications.